2-methyl-3-[1-(2-methyl-1H-indol-3-yl)-2-phenylpropyl]-1H-indole

• Molecular Formula: C27H26N2
• Molecular Weight: 378.5 g/mol
• IUPAC Name: 2-methyl-3-[1-(2-methyl-1H-indol-3-yl)-2-phenylpropyl]-1H-indole
• InChI: InChI=1S/C27H26N2/c1-17(20-11-5-4-6-12-20)25(26-18(2)28-23-15-9-7-13-21(23)26)27-19(3)29-24-16-10-8-14-22(24)27/h4-17,25,28-29H,1-3H3
• InChI Key: QGHZDAFODSQYRL-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C2=CC=CC=C2N1)C(C3=C(NC4=CC=CC=C43)C)C(C)C5=CC=CC=C5

Description

2-methyl-3-[1-(2-methyl-1H-indol-3-yl)-2-phenylpropyl]-1H-indole is a complex organic compound belonging to the class of indole derivatives. Indole derivatives are known for their diverse biological activities and have been extensively studied for their potential therapeutic applications . This compound, with its unique structure, is of significant interest in the fields of chemistry, biology, and medicine.

Preparation Methods

The synthesis of 2-methyl-3-[1-(2-methyl-1H-indol-3-yl)-2-phenylpropyl]-1H-indole can be achieved through various synthetic routes. One common method involves the Fischer indole synthesis, which utilizes cyclohexanone and phenylhydrazine hydrochloride under acidic conditions to form the indole core . The reaction conditions typically involve refluxing in methanol with methanesulfonic acid as a catalyst . Industrial production methods may involve optimization of these conditions to achieve higher yields and purity.

Chemical Reactions Analysis

This compound undergoes several types of chemical reactions, including:

Oxidation: Indole derivatives can be oxidized using reagents such as potassium permanganate or chromium trioxide to form various oxidized products.

Reduction: Reduction reactions can be carried out using reagents like lithium aluminum hydride or sodium borohydride to yield reduced forms of the compound.

Substitution: Electrophilic substitution reactions are common due to the electron-rich nature of the indole ring.

Scientific Research Applications

2-methyl-3-[1-(2-methyl-1H-indol-3-yl)-2-phenylpropyl]-1H-indole has a wide range of scientific research applications:

Chemistry: It serves as a building block for the synthesis of more complex molecules and can be used in various organic synthesis reactions.

Biology: Indole derivatives, including this compound, have shown potential in biological studies due to their ability to interact with various biological targets.

Medicine: The compound is being investigated for its potential therapeutic applications, including antiviral, anticancer, and anti-inflammatory activities.

Industry: It can be used in the development of new materials and as a precursor for the synthesis of other valuable compounds.

Mechanism of Action

The mechanism of action of 2-methyl-3-[1-(2-methyl-1H-indol-3-yl)-2-phenylpropyl]-1H-indole involves its interaction with specific molecular targets. Indole derivatives are known to bind with high affinity to multiple receptors, influencing various biological pathways . The exact molecular targets and pathways involved may vary depending on the specific application and context of use .

Comparison with Similar Compounds

Similar compounds to 2-methyl-3-[1-(2-methyl-1H-indol-3-yl)-2-phenylpropyl]-1H-indole include other indole derivatives such as:

3-alkylindoles: Compounds containing an indole moiety with an alkyl chain at the 3-position.

n-alkylindoles: Compounds with an alkyl chain at the 1-position of the indole ring.

Indole-3-acetic acid derivatives: Compounds containing an acetic acid linked to the C3 carbon atom of an indole.

These compounds share structural similarities but may differ in their biological activities and applications, highlighting the uniqueness of this compound .